Cas no 449185-97-1 (N-{3-7-(4-methylphenyl)-4H,7H-1,2,4triazolo1,5-apyrimidin-5-ylphenyl}acetamide)

• Product Name: N-{3-7-(4-methylphenyl)-4H,7H-1,2,4triazolo1,5-apyrimidin-5-ylphenyl}acetamide
• CAS No: 449185-97-1
• MF: C₂₀H₁₉N₅O
• MW: 345.397763490677
• CID: 5915226
• PubChem ID: 4185717
• Update Time: 2025-05-19

N-{3-7-(4-methylphenyl)-4H,7H-1,2,4triazolo1,5-apyrimidin-5-ylphenyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-(7-(p-tolyl)-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidin-5-yl)phenyl)acetamide
• AKOS000807804
• Oprea1_594418
• N-{3-[7-(4-methylphenyl)-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidin-5-yl]phenyl}acetamide
• AKOS016290384
• 449185-97-1
• N-[3-[7-(4-methylphenyl)-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidin-5-yl]phenyl]acetamide
• Z56992232
• F1177-0110
• NSC-745695
• SR-01000010692
• NSC745695
• SR-01000010692-1
• N-{3-[7-(4-methylphenyl)-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-5-yl]phenyl}acetamide
• Oprea1_176978
• N-{3-7-(4-methylphenyl)-4H,7H-1,2,4triazolo1,5-apyrimidin-5-ylphenyl}acetamide

• Inchi： 1S/C20H19N5O/c1-13-6-8-15(9-7-13)19-11-18(24-20-21-12-22-25(19)20)16-4-3-5-17(10-16)23-14(2)26/h3-12,19H,1-2H3,(H,23,26)(H,21,22,24)
• InChI Key： UNNPKZYZIVBNGK-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(C2=CC(C3=CC=C(C)C=C3)N3N=CN=C3N2)=C1)(=O)C

Computed Properties

• Exact Mass: 345.15896025g/mol
• Monoisotopic Mass: 345.15896025g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 542
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 71.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acetanilides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Acetanilides

Additional information on N-{3-7-(4-methylphenyl)-4H,7H-1,2,4triazolo1,5-apyrimidin-5-ylphenyl}acetamide

N-{3-7-(4-methylphenyl)-4H,7H-1,2,4triazolo1,5-apyrimidin-5-ylphenyl}acetamide: A Comprehensive Overview

N-{3-7-(4-methylphenyl)-4H,7H-1,2,4triazolo1,5-apyrimidin-5-ylphenyl}acetamide (CAS No. 449185-97-1) is a highly specialized compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug discovery. The molecule incorporates a triazolopyrimidine core, which is a heterocyclic structure known for its versatility in medicinal chemistry. The presence of the 4-methylphenyl group adds further complexity to the molecule, enhancing its potential for interactions with biological targets.

The synthesis of N-{3-7-(4-methylphenyl)-4H,7H-1,2,4triazolo1,5-apyrimidin-5-ylphenyl}acetamide involves a series of intricate reactions that highlight the advancements in modern organic synthesis. Researchers have employed various strategies to construct the triazolopyrimidine ring system, including cyclization reactions and multi-component coupling processes. The incorporation of the acetamide group at the phenyl ring further modulates the physicochemical properties of the compound, making it suitable for diverse biological assays.

Recent studies have focused on the biological activity of this compound, particularly its potential as a kinase inhibitor. Kinases are critical enzymes involved in cellular signaling pathways, and their dysregulation is implicated in various diseases such as cancer and inflammatory disorders. Preclinical data suggest that N-{3-7-(4-methylphenyl)-4H,7H-1,2,4triazolo1,5-apyrimidin-5-ylphenyl}acetamide exhibits potent inhibitory activity against several kinases, including Aurora kinases and Src family kinases. These findings underscore its potential as a lead compound for developing novel therapeutic agents.

In addition to its enzymatic activity, this compound has been investigated for its ability to modulate other biological targets. For instance, studies have demonstrated its capacity to inhibit histone deacetylases (HDACs), which are enzymes involved in epigenetic regulation. This dual functionality makes it an intriguing candidate for multi-target drug design. Furthermore, the tri azolopyrimidine core has been shown to exhibit anti-inflammatory and anti-proliferative effects in vitro and in vivo models.

The structural versatility of N-{3-7-(4-methylphenyl)-4H,7H-1,2,4triazolo1,5-a pyrimidin -5 - yl phen yl } acet amide allows for extensive chemical modification to optimize its pharmacokinetic properties. Researchers have explored various substitution patterns on the triazolopyrimidine ring and phenyl group to enhance solubility and bioavailability while maintaining or improving biological activity. These modifications have led to promising candidates with improved pharmacokinetic profiles suitable for preclinical testing.

From an industrial perspective, CAS No. 449185 -97 - 1 represents a valuable asset in the pipeline of innovative pharmaceuticals. Its unique combination of structural features and biological activities positions it as a key player in the development of next-generation therapeutics. As research continues to unravel its full potential, N -{3 - 7 -( 4 - methyl phen yl ) - 4 H , 7 H - 1 , 2 , 4 tri az olo pyri midi n - 5 - yl phen yl } acet amide stands as a testament to the ongoing advancements in medicinal chemistry and drug discovery.